Cas no 87258-44-4 (2-Butene-1,4-dione,2-(dimethylamino)-1,4-diphenyl-)

• Product Name: 2-Butene-1,4-dione,2-(dimethylamino)-1,4-diphenyl-
• CAS No: 87258-44-4
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 730066
• Update Time: 2024-01-31

2-Butene-1,4-dione,2-(dimethylamino)-1,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-dione,2-(dimethylamino)-1,4-diphenyl-
• (E)-2-(dimethylamino)-1,4-diphenylbut-2-ene-1,4-dione
• cis-2-Dimethylamino-1,4-diphenyl-but-2-en-1,4-dion

• Inchi： 1S/C18H17NO2/c1-19(2)16(18(21)15-11-7-4-8-12-15)13-17(20)14-9-5-3-6-10-14/h3-13H,1-2H3/b16-13-
• InChI Key： UNPUEIGMEJWNQU-SSZFMOIBSA-N
• SMILES： C(C1=CC=CC=C1)(=O)/C(/N(C)C)=C/C(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 279.12600
• Monoisotopic Mass: 279.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.13
• Boiling Point: 403.8°C at 760 mmHg
• Flash Point: 167.2°C
• Refractive Index: 1.59
• PSA: 37.38000
• LogP: 3.19770